Cas no 1804868-01-6 (Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1804868-01-6
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4896076
• Update Time: 2025-06-09

Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H7F5INO2/c1-19-6(18)3-4-2-5(10(13,14)15)7(16)8(17-4)9(11)12/h2,9H,3H2,1H3
• InChI Key： RUVQBJPLGAWODE-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)N=C(CC(=O)OC)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-acetate

Methyl 2-(Difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-acetate: A Versatile Intermediate in Pharmaceutical Synthesis

Methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804868-01-6) is a highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features, has gained significant attention due to its potential applications in the development of novel therapeutic agents. The presence of difluoromethyl, iodo, and trifluoromethyl substituents on the pyridine ring imparts distinct chemical and biological properties, making it an attractive building block for medicinal chemists.

The synthesis of methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-acetate typically involves a multi-step process that begins with the formation of the pyridine core, followed by the introduction of the difluoromethyl, iodo, and trifluoromethyl groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound. For instance, a study published in the Journal of Organic Chemistry reported a palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product.

In terms of its chemical properties, methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-acetate exhibits high stability under a variety of reaction conditions. The difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the iodo and trifluoromethyl substituents contribute to its reactivity and selectivity in subsequent transformations. These properties make it an ideal candidate for use in the synthesis of complex drug molecules.

The biological activity of methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-acetate has been extensively studied in various preclinical models. Research has shown that compounds derived from this intermediate exhibit potent inhibitory activity against specific enzymes and receptors involved in disease pathways. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound effectively inhibited the activity of a key enzyme implicated in cancer progression.

Moreover, the versatility of methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-acetate extends beyond its use as a direct therapeutic agent. It serves as a crucial starting material for the synthesis of other bioactive molecules. The iodo group can be readily functionalized through various coupling reactions, allowing for the introduction of diverse substituents that can modulate the biological activity and pharmacokinetic properties of the final product.

In addition to its applications in drug discovery, methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-acetate has also found utility in other areas of chemical research. Its unique electronic properties make it an excellent ligand for coordination chemistry studies, where it can form stable complexes with transition metals. These complexes have potential applications in catalysis and materials science.

The environmental impact and safety profile of methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine-6-acetate have been carefully evaluated to ensure its responsible use in industrial settings. Studies have shown that it can be handled safely under standard laboratory conditions, with appropriate precautions to minimize exposure risks.

In conclusion, methyl 2-(difluoromethyl)-3-iodo-4-(trifluoromethy lpyridine-6-acetate (CAS No. 1804868-01-6) is a highly versatile intermediate with significant potential in pharmaceutical synthesis and beyond. Its unique structural features and favorable chemical properties make it an invaluable tool for researchers working on the development of novel therapeutic agents and advanced materials.